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Compound of Interest

3,5-Dichloro-4-
Compound Name:

(hydroxymethyl)phenol
CAS No.: 720679-54-9

Cat. No.: B1395964

Get Quote

Executive Summary

Chlorinated benzyl alcohols (CBAs)—specifically 2,4-dichlorobenzyl alcohol (2,4-DCBA), 4-
chlorobenzyl alcohol (4-CBA), and 2-chlorobenzyl alcohol (2-CBA)—represent a class of
halogenated aromatic alcohols widely utilized as intermediates in pharmaceutical synthesis and
as active antiseptic agents.

From a toxicological perspective, these compounds exhibit a low order of acute systemic
toxicity (Category 4 or 5) but present significant local irritation hazards to mucosal membranes.
The primary metabolic clearance pathway involves rapid oxidation to the corresponding
chlorobenzoic acid, followed by glycine conjugation to form chlorohippuric acids. Unlike benzyl
chloride, CBAs are generally non-genotoxic in the Ames assay, distinguishing them as safer
alternatives for specific biocidal applications.

Chemical Identity & Physicochemical Properties[1]
[2][3][4][5]
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The position of the chlorine substituent significantly influences the lipophilicity (LogP) and
metabolic steric hindrance of the molecule.

CAS No.[1] .
. LogP Physical Key
Compound [2][3][4][5] Mol. Weight L
(Oct/Water) State Application
[61[7]
2,4- White Antiseptic
Dichlorobenz 1777-82-8 177.03 ~2.4 Crystalline (Lozenges),
yl Alcohol Solid Antiviral
4-
Solid / Agrochemical
Chlorobenzyl 873-76-7 142.58 ~1.9 )
Powder Intermediate
Alcohol
2- :
) Organic
Chlorobenzyl 17849-38-6 142.58 ~1.8 Solid )
Synthesis
Alcohol

Toxicokinetics and Metabolism
Metabolic Pathway

The core detoxification mechanism for CBAs mirrors that of benzyl alcohol but is rate-
modulated by the chlorine substituents.

e Phase | (Oxidation): The alcohol is oxidized to the corresponding aldehyde by Alcohol
Dehydrogenase (ADH), then rapidly converted to the chlorobenzoic acid by Aldehyde
Dehydrogenase (ALDH).

e Phase Il (Conjugation): The resulting chlorobenzoic acid reacts with glycine via Glycine N-
acyltransferase to form the water-soluble chlorohippuric acid, which is renally excreted. A
minor pathway involves glucuronidation.

Mechanistic Insight: The ortho-substitution in 2-CBA and 2,4-DCBA introduces steric hindrance
near the reaction center, potentially slowing the initial ADH-mediated oxidation compared to the
unhindered 4-CBA.
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Visualization: Metabolic Clearance Pathway
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Figure 1: Stepwise metabolic oxidation and conjugation of chlorinated benzyl alcohols.

Toxicological Profile
Acute Toxicity

The acute oral toxicity is low, with LD50 values consistently above 2000 mg/kg in rodents.
Death at high doses is typically associated with central nervous system (CNS) depression, a
common effect of high-dose alcohol exposure.

GHS
Compound Species Route LD50 Value L

Classification

Category 5 (Low
2,4-DCBA Rat Oral ~3000 mg/kg o

Toxicity)
2,4-DCBA Mouse Oral 2300 mg/kg Category 5
4-CBA Rat Oral 2910 mg/kg Category 5

Category 4/5
2-CBA Rat Oral >2000 mg/kg*

(Harmful)
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*Estimated based on isomeric similarity and "Harmful" regulatory labeling.

Irritation and Sensitization

» Skin: Moderate irritant.[2] Prolonged occlusion can cause erythema.

o Eye: Severe irritant (Category 2A).[1] Direct contact induces conjunctival redness and
corneal opacity if not rinsed immediately.

e Sensitization: 2,4-DCBA is generally considered a non-sensitizer in the Guinea Pig
Maximization Test (GPMT), though rare allergic reactions in humans have been noted in
post-market surveillance of throat lozenges.

Genotoxicity & Carcinogenicity

Unlike their precursor benzyl chloride (a direct alkylating agent and known mutagen),
chlorinated benzyl alcohols are non-genotoxic.

o Ames Test: 2,4-DCBA and 4-CBA have tested negative in Salmonella typhimurium strains
TA98, TA100, TA1535, and TA1537, with and without S9 metabolic activation.

e Mechanism: The hydroxyl group does not act as a good leaving group for nucleophilic attack
on DNA, preventing the alkylation mechanism seen with benzyl halides.

Developmental Toxicity (2,4-DCBA)

In prenatal developmental studies (rat), 2,4-DCBA exhibited a NOAEL (No Observed Adverse
Effect Level) of approximately 100 mg/kg/day.

o High Dose (>400 mg/kg): Maternal weight loss and delayed skeletal ossification in fetuses
were observed, likely secondary to maternal toxicity rather than direct teratogenicity.

Environmental Fate & Ecotoxicology

Chlorinated benzyl alcohols are often used in biocidal applications, making their environmental
fate critical.

o Aquatic Toxicity: 2,4-DCBA is classified as toxic to aquatic life (Category 2/3).
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o Daphnia magna EC50 (48h): ~22 mg/L.

o Fish LC50 (96h): 10-50 mg/L range (estimated).

» Biodegradability: Readily biodegradable. The oxidation pathway in bacteria mirrors
mammalian metabolism (Alcohol -> Acid), preventing long-term bioaccumulation.

Experimental Protocols

For researchers characterizing new derivatives or verifying safety batches, the following
protocols are the industry standard.

Protocol A: In Vitro Metabolic Stability Assay

Objective: Determine the intrinsic clearance (

) and half-life (
) of the CBA candidate in liver microsomes.

Reagents:
e Pooled Liver Microsomes (Rat or Human) at 20 mg/mL protein.

o NADPH Regenerating System (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL
G6PDH).

e Test Compound (1 uM final concentration).
Workflow:

e Pre-incubation: Mix 475 pL of microsome solution (0.5 mg/mL in phosphate buffer pH 7.4)
with 5 pL of test compound. Incubate at 37°C for 5 min.

e |nitiation: Add 20 pL of NADPH regenerating system to start the reaction.

e Sampling: Att =0, 5, 15, 30, and 60 min, remove 50 pL aliquots.
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e Quenching: Immediately dispense aliquot into 150 pL ice-cold acetonitrile (containing internal
standard) to precipitate proteins.

e Analysis: Centrifuge (4000g, 10 min) and analyze supernatant via LC-MS/MS. Monitor the
depletion of the parent alcohol and formation of the chlorobenzoic acid metabolite.

Protocol B: Bacterial Reverse Mutation Assay (Ames
Test)

Objective: Confirm non-mutagenicity of the specific chlorinated isomer.
Workflow:
o Preparation: Prepare top agar containing 0.05 mM histidine/biotin.

e Inoculation: Mix 0.1 mL of S. typhimurium culture (TA98/TA100), 0.1 mL of test article (5
concentrations: 50-5000 u g/plate ), and 0.5 mL of S9 mix (or buffer).

e Plating: Pour mixture onto Minimal Glucose Agar plates.
¢ Incubation: Incubate at 37°C for 48—72 hours.
e Scoring: Count revertant colonies.

o Validity Criteria: Negative control must be within historical range; Positive control must
show >3-fold increase.

o Result: A dose-dependent increase >2-fold over background indicates mutagenicity.

Visualization: Toxicity Assessment Workflow
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Figure 2: Tiered toxicological assessment workflow for chlorinated benzyl alcohols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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